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Compound of Interest

5,5-Dimethyldihydrofuran-2(3h)-
Compound Name:
one

Cat. No.: B030224

While 5,5-Dimethyldihydrofuran-2(3H)-one, also known as y,y-dimethyl-y-butyrolactone, is
recognized as a valuable intermediate in the synthesis of pharmaceuticals, its application as a
primary solvent in organic reactions is not well-documented in publicly available scientific
literature.[1] Extensive searches for its use in common organic reactions such as palladium-
catalyzed cross-couplings (e.g., Suzuki, Heck) or Grignard reactions have not yielded specific
examples or detailed protocols.

This lack of data suggests that 5,5-Dimethyldihydrofuran-2(3H)-one is not a conventional
choice for a reaction medium among researchers and drug development professionals. The
broader class of y-butyrolactones has been explored for various applications, including as
solvents, but specific data and protocols for the 5,5-dimethyl derivative remain elusive.

Physicochemical Properties

Despite the absence of specific applications as a solvent, understanding the physicochemical
properties of 5,5-Dimethyldihydrofuran-2(3H)-one is crucial for assessing its potential in this
role. Key physical constants are summarized below.
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Property Value Reference
Molecular Formula CéH1002 --INVALID-LINK--
Molecular Weight 114.14 g/mol --INVALID-LINK--
CAS Number 3123-97-5 --INVALID-LINK--
Boiling Point 205.6 °C at 760 mmHg Cheméo
(Predicted)
Melting Point -8.5 °C (Predicted) Cheméo
Density 1.04 g/cm3 (Predicted) Cheméo

Potential as a "Green" Solvent

The push towards sustainable chemistry has led to the investigation of bio-based and less
hazardous solvents. While there is no specific research evaluating 5,5-Dimethyldihydrofuran-
2(3H)-one as a "green" solvent, its structural relative, y-valerolactone (GVL), has gained
significant attention in this area. GVL is considered a promising green solvent due to its
renewable sourcing, biodegradability, and low toxicity. Given the structural similarity, 5,5-
Dimethyldihydrofuran-2(3H)-one could potentially share some of these favorable
characteristics, warranting future investigation into its environmental footprint and performance
as a solvent.

Application as a Chemical Intermediate

The primary documented utility of 5,5-Dimethyldihydrofuran-2(3H)-one is as a building block
in organic synthesis. Its lactone functionality allows for a variety of chemical transformations,
making it a precursor for more complex molecules, particularly in the pharmaceutical industry.

Below is a conceptual workflow illustrating the role of a lactone, such as 5,5-
Dimethyldihydrofuran-2(3H)-one, as a starting material for the synthesis of a hypothetical
active pharmaceutical ingredient (API).
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Conceptual Workflow: Lactone to API
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Conceptual pathway from a lactone to an API.

Conclusion

Based on the currently available information, 5,5-Dimethyldihydrofuran-2(3H)-one is not
established as a solvent for organic reactions. Therefore, detailed application notes and
experimental protocols for its use in this capacity cannot be provided. Its recognized role is that
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of a chemical intermediate. Further research would be necessary to evaluate its potential as a
viable and perhaps "green"” solvent for organic synthesis. Researchers interested in this
compound are encouraged to consult chemical supplier databases for its availability and
physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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